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Compound of Interest

Compound Name: BTR-1

Cat. No.: B15581746 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. The

designation "BTR-1" can refer to several distinct chemical entities. This guide provides

essential safety and logistical information for three such compounds, offering procedural

guidance for their safe use and disposal.

BTR-1 (5-Benzylidene-3-ethyl rhodanine)
Chemical Identity:

CAS Number: 18331-34-5

Molecular Formula: C₁₂H₁₁NOS₂

Common Use: An anti-cancer agent that induces apoptosis.[1]

Quantitative Data Summary

Property Value

Molecular Weight 249.35 g/mol

Storage Temperature 2-8°C
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Note: A comprehensive Safety Data Sheet (SDS) with detailed quantitative hazard data for this

specific compound was not readily available. The following recommendations are based on its

known biological activity as an anti-cancer agent and general principles for handling cytotoxic

compounds.

Personal Protective Equipment (PPE)

Given its classification as an active anti-cancer agent, it should be handled as a potentially

cytotoxic compound.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and disposed of as contaminated waste after handling.

Eye and Face Protection: Chemical safety goggles meeting ANSI Z87.1 or equivalent

standards are mandatory. A face shield should be worn when there is a risk of splashing.

Skin and Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes

are required. For larger quantities or when generating aerosols, chemical-resistant coveralls

are recommended.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

minimize inhalation exposure. If a fume hood is not available, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors and particulates is necessary.

Operational Plan

Engineering Controls: All procedures involving 5-Benzylidene-3-ethyl rhodanine should be

performed in a chemical fume hood.

Safe Handling:

Avoid the creation of dust when handling the solid form.

Ensure all glassware is securely clamped.

After handling, thoroughly wash hands and any exposed skin.

Decontaminate all work surfaces after use.
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Disposal Plan

All waste containing 5-Benzylidene-3-ethyl rhodanine must be treated as hazardous and

potentially cytotoxic waste.

Waste Categorization: Segregate all waste, including empty containers and contaminated

PPE, as hazardous chemical waste.

Waste Collection:

Solid Waste: Collect in a designated, clearly labeled, and sealed container.

Contaminated Materials: Used gloves, weighing papers, and other contaminated

disposable materials should be placed in a separate, sealed hazardous waste bag or

container.

Final Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste. Do not dispose of it down the drain or in regular

trash.

Experimental Protocol: General Synthesis of a 5-Benzylidene Substituted Rhodanine

Derivative

This protocol is adapted from a procedure for synthesizing similar rhodanine derivatives and

should be adapted based on specific experimental goals.[2]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve the starting rhodanine derivative in a minimal amount of glacial acetic acid.

Addition of Reagents: To the stirred solution, add an equimolar amount of the appropriate

benzaldehyde and a catalytic amount of ammonium acetate.

Heating: Heat the reaction mixture at 80-85°C for 1.5 to 2 hours.

Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture

into ice-cold water to precipitate the product.
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Isolation: Collect the solid product by vacuum filtration and wash with cold water.

Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain

the purified 5-benzylidene substituted rhodanine.

BTR-1103-UV (Aliphatic Diisocyanate Prepolymer)
Chemical Identity:

Chemical Family: Aliphatic Diisocyanate Prepolymer

Common Use: Component in the production of polyurethanes.

Quantitative Data Summary

Property Value

Acute Inhalation LC50 (rat) 434 mg/m³

Acute Dermal LD50 (rabbit) >10,000 mg/kg

Acute Oral LD50 (rat) 1065 mg/kg

Storage Temperature 5°C to 66°C (40°F to 150°F)

Personal Protective Equipment (PPE)

Hand Protection: Chemical-resistant gloves such as nitrile, butyl rubber, or neoprene are

recommended. Do not use latex gloves as they are permeable to a number of chemicals.[3]

Eye and Face Protection: Chemical safety goggles or safety glasses with a full-face shield

should be worn, especially when there is a potential for splashing.

Skin and Body Protection: A disposable coverall or a standard lab coat should be worn. In

cases of potential significant exposure, a chemical-resistant apron or suit is advised.

Respiratory Protection: Work in a well-ventilated area. If airborne concentrations are

unknown or exceed exposure limits, an approved air-purifying respirator with an organic
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vapor/particulate filter combination cartridge (OV/P100) or an air-supplied respirator should

be used.

Operational Plan

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation.

A safety shower and eyewash station should be readily available.

Safe Handling:

Avoid breathing vapors or mist.

Avoid contact with skin and eyes.

Keep containers tightly closed to prevent moisture contamination, which can cause a

pressure buildup due to the formation of CO₂ gas. Do not reseal if contamination is

suspected.

Educate and train employees on the safe use of this product.

Spill Response:

Contain the spill.

Cover with a solid decontaminant to prevent the escape of vapors.

Allow the material to react for at least 30 minutes.

Shovel the material into open-top drums and do not seal to prevent pressure buildup.

Wash the area with a liquid decontaminant.

Disposal Plan

Product Disposal: Dispose of as hazardous waste in accordance with local, state, and

federal regulations.

Container Disposal: Empty drums should be handled by a qualified drum reconditioner.
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Experimental Protocol: Synthesis of a Blocked Isocyanate Prepolymer

This protocol is a general procedure for the synthesis of a blocked isocyanate prepolymer and

may require optimization for specific applications.[4]

Preparation of Prepolymer: In a round-bottom flask under an inert nitrogen atmosphere,

react an excess of an aliphatic diisocyanate (e.g., toluene diisocyanate) with a polyester

polyol.

Reaction Conditions: Heat the mixture to 75-80°C for 2 hours.

Degassing: Degas the mixture for 1 hour to remove any residual moisture or volatiles.

Blocking Reaction: To the synthesized prepolymer, add a stoichiometric equivalent of a

blocking agent (e.g., methyl ethyl ketoxime).

Heating: Heat the mixture for two hours at 75°C under vacuum to facilitate the blocking of the

terminal isocyanate groups.

Monitoring: Monitor the reduction in the isocyanate (NCO) content to confirm the completion

of the blocking reaction.

BTR (Small Molecule OPV Donor)
Chemical Identity:

CAS Number: 2041283-06-9

Molecular Formula: C₁₁₄H₁₅₂N₂O₂S₁₄

Common Use: A small molecule donor for organic photovoltaics (OPVs).[5]

Quantitative Data Summary
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Property Value

Molecular Weight 2031.41 g/mol

Melting Point 175°C (Tg)

Solubility in Chloroform 211 mg/ml

HOMO / LUMO -5.34 eV / -3.52 eV

Personal Protective Equipment (PPE)

According to its Safety Data Sheet, BTR (CAS 2041283-06-9) is not classified as a hazardous

substance or mixture. However, standard laboratory precautions should be followed.

Hand Protection: Wear protective gloves (e.g., nitrile).

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A standard laboratory coat is recommended.

Respiratory Protection: No personal respiratory protection is necessary under normal

circumstances. Use in a well-ventilated area.

Operational Plan

Engineering Controls: Ensure adequate ventilation.

Safe Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.[6]

Avoid making dust when handling the solid.

Wash hands after handling, before breaks, and at the end of the workday.

Storage: Store in a well-ventilated place with the container tightly closed at ambient

temperature.
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Disposal Plan

Product Disposal: Normal disposal is via incineration operated by an accredited disposal

contractor. Disposal should be in accordance with local, state, or national legislation.[7]

Container Disposal: Recycle only completely emptied packaging.

Experimental Protocol: Fabrication of a Bulk Heterojunction Organic Solar Cell

This is a general protocol for the fabrication of an organic solar cell and should be adapted for

specific materials and device architectures.[8]

Substrate Cleaning: Sequentially clean Indium Tin Oxide (ITO) coated glass substrates by

ultrasonication in detergent, de-ionized water, acetone, and isopropanol.

Hole Transport Layer (HTL) Deposition: Deposit a hole transport layer (e.g., PEDOT:PSS)

onto the cleaned ITO substrate via spin-coating, followed by annealing.

Active Layer Preparation: Prepare a blend solution of the donor (BTR) and an appropriate

acceptor material in a suitable solvent (e.g., chloroform).

Active Layer Deposition: Spin-coat the active layer blend onto the HTL in an inert

atmosphere (e.g., a glove box).

Electron Transport Layer (ETL) and Cathode Deposition: Deposit an electron transport layer

and a metal cathode (e.g., aluminum) via thermal evaporation under high vacuum.

Device Encapsulation: Encapsulate the device to protect it from air and moisture.

Characterization: Characterize the photovoltaic performance of the device using a solar

simulator under standard testing conditions (AM 1.5G).

Workflow for Personal Protective Equipment (PPE)
Selection
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Hazard Assessment

PPE Selection

Implementation and Review

Identify Chemical and Review SDS

Identify Physical and Health Hazards
(e.g., Corrosive, Flammable, Toxic)

Read Sections 2 & 11

Assess Potential Exposure Routes
(Inhalation, Skin Contact, Ingestion, Injection)

Consider the Task

Select Respiratory Protection
(Fume Hood, Respirator)

Inhalation Hazard

Select Hand Protection
(Appropriate Glove Material)

Skin Contact Hazard

Select Eye/Face Protection
(Goggles, Face Shield)

Splash/Aerosol Hazard

Select Body Protection
(Lab Coat, Apron, Coveralls)

Skin Contact Hazard

Train Personnel on Proper
Use, Donning, and Doffing

Implement Safe Work Practices
and Engineering Controls

Periodically Review and Update
PPE Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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